Cas no 18735-78-9 (Diphenyl-1,3-oxazole-4-carboxylic acid)

• Product Name: Diphenyl-1,3-oxazole-4-carboxylic acid
• CAS No: 18735-78-9
• MF: C₁₆H₁₁NO₃
• MW: 265.263444185257
• CID: 2678570
• PubChem ID: 15307665
• Update Time: 2025-07-31

Diphenyl-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-diphenyloxazole-4-carboxylic acid
• AKOS000149937
• 2,5-Diphenyl-4-oxazolecarboxylic acid
• 2,5-diphenyl-1,3-oxazole-4-carboxylic acid
• 829-356-2
• oxazole, 4-carboxy-2,5-diphenyl-
• TAA73578
• 18735-78-9
• G57676
• EN300-73144
• SCHEMBL4487202
• CS-0259383
• DIPHENYL-1,3-OXAZOLE-4-CARBOXYLICACID
• 2,5-diphenyl-oxazole-4-carboxylic acid
• DIPHENYL-1,3-OXAZOLE-4-CARBOXYLIC ACID
• DB-202510
• Diphenyl-1,3-oxazole-4-carboxylic acid

• Inchi： 1S/C16H11NO3/c18-16(19)13-14(11-7-3-1-4-8-11)20-15(17-13)12-9-5-2-6-10-12/h1-10H,(H,18,19)
• InChI Key： YKZSHSBBYKLXNM-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=NC(C(=O)O)=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 265.07389321Da
• Monoisotopic Mass: 265.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 63.3Ų